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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760

Technical Support Center: Gas Chromatography
(GC) Analysis

Welcome to our dedicated support center for troubleshooting and preventing contamination
from vial septa in your GC analysis. This guide is designed for researchers, scientists, and drug
development professionals to quickly identify and resolve common issues, ensuring the
integrity and accuracy of your chromatographic results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing
clear, actionable steps to resolve them.

Q1: I'm seeing unexpected peaks (ghost peaks) in my
blank chromatograms. What is the cause and how do |
fix it?

Al: Ghost peaks are signals in your chromatogram that are not related to your sample. They

are typically caused by contamination from various sources, with vial and inlet septa being
common culprits.[1] The two primary mechanisms are septa bleed and septa coring.

o Septa Bleed: This occurs when volatile compounds, such as silicone oils and phthalates, are
released from the septum due to high temperatures in the GC inlet.[2][3] These compounds
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can accumulate on the column and elute as sharp, repetitive peaks, especially during
temperature-programmed runs.[1][4]

e Septa Coring: This happens when small particles of the septum are torn away by the syringe
needle during injection.[2] These particles fall into the hot inlet liner, where they degrade and
release contaminants that are then swept onto the column.[3]

Troubleshooting Workflow: Investigating Ghost Peaks

Use the following workflow to systematically identify the source of the contamination.
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Start: Select Septum

Inlet Temp > 350°C?

Yes

Use BTO or High-Temp
Specialty Septum

Aggressive Organic Solvent?

Use PTFE-Lined Septum
(e.g., PTFE/Silicone)

No

o (Aqueous)

Multiple Injections
from Same Vial?

No

PTFE/Red Rubber is an
Economical Option for
Single Injections

Use PTFE/Silicone
(Excellent Resealability)

Selection Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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